Cas no 36830-74-7 (Strontium-DPM)

• Product Name: Strontium-DPM
• CAS No: 36830-74-7
• MF: C₂₂H₃₈O₄Sr
• MW: 454.154730319977
• MDL: MFCD00064758
• CID: 89223
• PubChem ID: 329761929
• Update Time: 2025-05-30

Strontium-DPM Chemical and Physical Properties

Names and Identifiers

• Strontium-DPM
• Bis(2,2,6,6-tetramethyl-3,5-heptanedionato)strontium(II)
• STRONTIUM 2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE, anhydrous
• strontium,(Z)-2,2,6,6-tetramethyl-5-oxohept-3-en-3-olate
• 2,2,6,6-tetramethyl-3,5-heotanedionatestrontium
• Bis(2,2,6,6-tetramethyl-3,5-heptanedionato)strontium
• bis(tetramethylheptanedionato)strontium
• Strontium tetramethylheptanedionate
• Strontium;(Z)-2,2,6,6-tetramethyl-5-oxohept-3-en-3-olate
• DTXSID00426029
• Strontiumtetramethylheptanedionate
• 36830-74-7
• Strontium tetramethylheptanedionate, anhydrous, 99.9% trace metals basis
• AC1OCDMI

• MDL： MFCD00064758
• Inchi： 1S/2C11H20O2.Sr/c2*1-10(2,3)8(12)7-9(13)11(4,5)6;/h2*7,12H,1-6H3;/q;;+2/p-2/b2*8-7-;
• InChI Key： WQTMVGGQTAPQJQ-ATMONBRVSA-L
• SMILES： [Sr+2].[O-]/C(=C\C(C(C)(C)C)=O)/C(C)(C)C.[O-]/C(=C\C(C(C)(C)C)=O)/C(C)(C)C

Computed Properties

• Exact Mass: 454.18300
• Monoisotopic Mass: 454.18262194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 199
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Melting Point: 210 °C
• Boiling Point: 230°C/0.7mm
• Flash Point: 230°C/0.7mm subl.
• PSA: 52.60000
• LogP: 6.02500

Strontium-DPM Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Additional information on Strontium-DPM

Strontium-DPM (CAS No. 36830-74-7): Properties, Applications, and Market Insights

Strontium-DPM (CAS No. 36830-74-7), also known as strontium dipivaloylmethanate, is a highly specialized organometallic compound widely used in advanced material science and industrial applications. This strontium-based precursor exhibits unique thermal and chemical properties, making it indispensable in fields such as thin-film deposition, catalysis, and nanotechnology. As industries increasingly adopt high-performance materials, the demand for Strontium-DPM continues to grow, driven by innovations in electronics, energy storage, and coatings.

The compound's molecular structure features a central strontium atom coordinated with dipivaloylmethanate ligands, which enhance its volatility and stability at high temperatures. These characteristics make Strontium-DPM CAS 36830-74-7 a preferred choice for chemical vapor deposition (CVD) and atomic layer deposition (ALD) processes. Researchers and manufacturers favor this precursor for its consistent performance in producing strontium-containing thin films, which are critical in semiconductor devices, superconductors, and optical coatings.

One of the most prominent applications of Strontium-DPM is in the production of high-k dielectric materials, which are essential for next-generation microelectronics. With the rise of 5G technology and the Internet of Things (IoT), the need for miniaturized, high-performance electronic components has surged. Strontium-DPM-based films contribute to the development of capacitors and transistors with enhanced efficiency, addressing key challenges in modern electronics.

Beyond electronics, Strontium-DPM CAS No. 36830-74-7 plays a vital role in energy-related applications. For instance, it is used in the synthesis of perovskite materials for solar cells, a hot topic in renewable energy research. As the world shifts toward sustainable energy solutions, the demand for efficient photovoltaic materials has intensified. Strontium-DPM enables precise control over film composition, improving the performance and stability of perovskite solar cells.

The compound also finds applications in catalytic processes, where it acts as a precursor for strontium-based catalysts. These catalysts are employed in organic synthesis and pollution control systems, aligning with global efforts to reduce industrial emissions. Additionally, Strontium-DPM is explored in biomedical research for its potential in creating bioactive coatings for implants, leveraging strontium's known benefits in bone regeneration.

Market trends indicate a steady increase in the adoption of Strontium-DPM 36830-74-7, particularly in Asia-Pacific regions where semiconductor and renewable energy industries are expanding rapidly. Suppliers and researchers are focusing on optimizing production methods to meet the growing demand while ensuring cost-effectiveness. Environmental regulations and the push for greener chemistry are also shaping the development of safer, more sustainable synthesis routes for this compound.

For those seeking reliable sources of Strontium-DPM, it is crucial to partner with reputable manufacturers who adhere to strict quality standards. The compound's purity, typically exceeding 99%, is a critical factor in its performance across applications. Storage and handling recommendations include keeping Strontium-DPM in a cool, dry environment under inert gas to prevent degradation.

In summary, Strontium-DPM (CAS No. 36830-74-7) is a versatile and high-value compound with broad applications in cutting-edge technologies. Its role in advancing electronics, energy solutions, and catalysis underscores its importance in modern science and industry. As research continues to uncover new possibilities, Strontium-DPM is poised to remain a key player in material innovation.